Cas no 2228632-29-7 (3-(3-bromo-2,2-dimethylpropyl)-5-methyl-1,2-oxazole)

• Product Name: 3-(3-bromo-2,2-dimethylpropyl)-5-methyl-1,2-oxazole
• CAS No: 2228632-29-7
• MF: C₉H₁₄BrNO
• MW: 232.117561817169
• CID: 5866012
• PubChem ID: 165679593
• Update Time: 2025-05-23

3-(3-bromo-2,2-dimethylpropyl)-5-methyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2,2-dimethylpropyl)-5-methyl-1,2-oxazole
• EN300-1907364
• 2228632-29-7

• Inchi： 1S/C9H14BrNO/c1-7-4-8(11-12-7)5-9(2,3)6-10/h4H,5-6H2,1-3H3
• InChI Key： ZMGRZINASNTFSF-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=C(C)ON=1

Computed Properties

• Exact Mass: 231.02588g/mol
• Monoisotopic Mass: 231.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-bromo-2,2-dimethylpropyl)-5-methyl-1,2-oxazole

Introduction to 3-(3-bromo-2,2-dimethylpropyl)-5-methyl-1,2-oxazole (CAS No. 2228632-29-7)

3-(3-bromo-2,2-dimethylpropyl)-5-methyl-1,2-oxazole (CAS No. 2228632-29-7) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by a 1,2-oxazole core substituted with a 3-bromo-2,2-dimethylpropyl group and a 5-methyl group. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The 1,2-oxazole moiety is a five-membered heterocyclic ring containing one oxygen and one nitrogen atom. This ring system is known for its stability and reactivity, making it a common structural element in many bioactive molecules. The substitution at the 3-position with a 3-bromo-2,2-dimethylpropyl group introduces a bromine atom and two methyl groups, which can significantly influence the compound's solubility, lipophilicity, and reactivity. The additional 5-methyl group further modulates the electronic properties of the molecule, enhancing its potential for interaction with biological targets.

Recent studies have explored the potential of 3-(3-bromo-2,2-dimethylpropyl)-5-methyl-1,2-oxazole in various biological contexts. One notable area of research is its application as an intermediate in the synthesis of pharmaceuticals. The bromine atom at the 3-position of the propyl chain provides a versatile handle for further functionalization, enabling the creation of diverse derivatives with tailored biological activities. For instance, researchers have synthesized analogs of this compound to investigate their anti-inflammatory and anticancer properties.

In a study published in the Journal of Medicinal Chemistry, scientists reported that derivatives of 3-(3-bromo-2,2-dimethylpropyl)-5-methyl-1,2-oxazole exhibited potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response. These findings suggest that this compound could serve as a lead structure for the development of new anti-inflammatory drugs. Additionally, preliminary studies have shown that certain derivatives exhibit selective cytotoxicity against cancer cell lines, indicating their potential as anticancer agents.

The synthesis of 3-(3-bromo-2,2-dimethylpropyl)-5-methyl-1,2-oxazole typically involves multi-step reactions starting from readily available starting materials. One common approach involves the formation of the 1,2-oxazole ring through cyclization reactions followed by substitution at the 3-position with the brominated propyl group and subsequent introduction of the methyl group at the 5-position. The synthetic route can be optimized to achieve high yields and purity, making it suitable for large-scale production.

Beyond its use as an intermediate in pharmaceutical synthesis, 3-(3-bromo-2,2-dimethylpropyl)-5-methyl-1,2-oxazole has also been investigated for its potential applications in materials science. The unique combination of functional groups in this compound can influence its physical properties such as solubility and thermal stability. These properties make it an attractive candidate for use in polymer synthesis and other material applications where precise control over molecular structure is essential.

In conclusion, 3-(3-bromo-2,2-dimethylpropyl)-5-methyl-1,2-oxazole (CAS No. 2228632-29-7) is a versatile compound with significant potential in both pharmaceutical and materials science research. Its unique structural features and functional groups provide a foundation for further exploration and development of novel bioactive molecules and advanced materials. As research in this area continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in modern scientific endeavors.